Cas no 1010919-99-9 (9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one)
9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
- 9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one
-
- Inchi: 1S/C21H18F3NO4/c22-21(23,24)20-17(13-5-2-1-3-6-13)18(27)14-7-8-16-15(19(14)29-20)11-25(12-28-16)9-4-10-26/h1-3,5-8,26H,4,9-12H2
- InChI Key: XUNCAGDRHITNSZ-UHFFFAOYSA-N
- SMILES: O1C2=CC=C3C(=O)C(C4=CC=CC=C4)=C(C(F)(F)F)OC3=C2CN(CCCO)C1
9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3385-6265-2μmol |
9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
1010919-99-9 | 2μmol |
$57.0 | 2023-09-11 | ||
| Life Chemicals | F3385-6265-5μmol |
9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
1010919-99-9 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-6265-10μmol |
9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
1010919-99-9 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-6265-20μmol |
9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
1010919-99-9 | 20μmol |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3385-6265-1mg |
9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
1010919-99-9 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3385-6265-2mg |
9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
1010919-99-9 | 2mg |
$59.0 | 2023-09-11 | ||
| Life Chemicals | F3385-6265-3mg |
9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
1010919-99-9 | 3mg |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-6265-4mg |
9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
1010919-99-9 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3385-6265-5mg |
9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
1010919-99-9 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-6265-10mg |
9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one |
1010919-99-9 | 10mg |
$79.0 | 2023-09-11 |
9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
Additional information on 9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one
9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one (CAS No. 1010919-99-9): An Overview of a Novel Compound in Pharmaceutical Research
9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one (CAS No. 1010919-99-9) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical research. This compound belongs to the class of chromeno[8,7-e][1,3]oxazines and is characterized by the presence of a trifluoromethyl group and a hydroxypropyl substituent. These structural features contribute to its distinct chemical properties and biological activities.
The synthesis of 9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one involves a multi-step process that typically includes the condensation of appropriate aromatic and aliphatic precursors. The introduction of the trifluoromethyl group is often achieved through electrophilic fluorination or nucleophilic substitution reactions. The presence of this group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.
In terms of biological activity, recent studies have shown that 9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one exhibits potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models.
The compound's anti-inflammatory activity has been further validated in animal models of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that oral administration of 9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one significantly reduced paw edema in rats induced by carrageenan. This finding suggests its potential therapeutic use in conditions such as arthritis and other inflammatory disorders.
Beyond its anti-inflammatory properties, 9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one has also shown promise as an antioxidant agent. Oxidative stress is a key factor in the pathogenesis of various diseases including neurodegenerative disorders and cardiovascular diseases. Studies have indicated that this compound can effectively scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. In a cell culture model of oxidative stress induced by hydrogen peroxide, treatment with 9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one significantly increased cell viability and reduced markers of oxidative stress.
The pharmacokinetic profile of 9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one has also been investigated to assess its suitability for therapeutic applications. Preliminary studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and has a moderate half-life in plasma. These properties suggest that it can be effectively delivered via oral administration for systemic effects.
Toxicity studies have indicated that 9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and determine optimal dosing regimens for human use.
In conclusion, 9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-4H,8H,9H, 10 H-chromeno [ 8 , 7 - e ] [ 1 , 3 ] oxazin - 4 - one (CAS No. 1010919-99-9) represents a promising compound with potential applications in the treatment of inflammatory and oxidative stress-related diseases. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in pharmaceutical science.
1010919-99-9 (9-(3-hydroxypropyl)-3-phenyl-2-(trifluoromethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)